1-(2,5-dimethylbenzyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(2,5-dimethylphenyl)methyl]-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H20N4O2/c1-15-8-9-16(2)17(12-15)13-25-19-7-5-11-24-20(19)21(27)26(22(25)28)14-18-6-3-4-10-23-18/h3-12H,13-14H2,1-2H3
• InChI Key: KJPZTOPMAFUSFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol
• CAS No.: 941952-65-4

Description

1-(2,5-dimethylbenzyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H20N4O2 and its molecular weight is 372.428. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Green Synthesis Approaches

One study highlights a green method for synthesizing dihydrofuropyrido[2,3-d]pyrimidines using 6-amino-1,3-dimethyl pyrimidine-2,4(1H,3H)-dione as a starting point. This approach avoids traditional purification techniques like chromatography, instead opting for washing with ethanol to obtain pure products (Ahadi et al., 2014).

Photophysical Properties and pH-Sensing Application

Another study explores the design and synthesis of pyrimidine-phthalimide derivatives with unique solid-state fluorescence and solvatochromism. These properties make them suitable for developing novel colorimetric pH sensors and logic gates (Yan et al., 2017).

Catalyzed Synthesis Techniques

Research on efficient synthesis methods for pyridine-pyrimidines and their bis-derivatives using ionic liquid supported on functionalized nanosilica as a reusable catalyst under microwave irradiation demonstrates significant advancements in catalyzed synthesis techniques (Rahmani et al., 2018).

Crystal Structure Analysis

Studies on the crystal structures of 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones reveal insights into the molecular and crystal structures, which are crucial for understanding the physical properties and potential applications of these compounds (Trilleras et al., 2009).

Regioselective Synthesis

Research on the regioselective synthesis of pyrano[3,2-d]pyrimidine-2,4(1H)-diones and furo[3,2-d]pyrimidine-2,4(1H)-diones from thermal sigmatropic rearrangement of uracils provides valuable insights into the synthesis of structurally complex pyrimidine derivatives (Majumdar & Das, 1997).